2-Amino-5-chloro-4-methylpent-4-enamide

• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol
• IUPAC Name: (E)-2-amino-5-chloro-4-methylpent-4-enamide
• InChI: InChI=1S/C6H11ClN2O/c1-4(3-7)2-5(8)6(9)10/h3,5H,2,8H2,1H3,(H2,9,10)/b4-3+
• InChI Key: OUQSYBFHWPJTGU-ONEGZZNKSA-N
• Isomeric SMILES: C/C(=C\Cl)/CC(C(=O)N)N
• Canonical SMILES: CC(=CCl)CC(C(=O)N)N

Description

2-Amino-5-chloro-4-methylpent-4-enamide is an aliphatic compound featuring an enamide backbone with a chlorine atom at position 5, a methyl group at position 4, and an amino group. The presence of both amino and chloro groups may confer reactivity useful for further derivatization, while the enamide moiety could enhance solubility or metabolic stability compared to aromatic systems .

Preparation Methods

Nucleophilic Substitution of β-Chloro Precursors

A widely reported strategy involves the nucleophilic displacement of a β-chloro group in 5-chloro-4-methylpent-4-enoic acid derivatives. The reaction typically proceeds via an SN2 mechanism, where the chlorine atom at position 5 is replaced by an amine group under basic conditions. For example, treatment of 5-chloro-4-methylpent-4-enoyl chloride with aqueous ammonia generates the target amide through a two-step process:

• Acylation : Formation of the acyl chloride intermediate using thionyl chloride (SOCl₂) or oxalyl chloride [(ClCO)₂O] in anhydrous dichloromethane at 0–5°C.
• Aminolysis : Reaction of the acyl chloride with excess ammonium hydroxide at room temperature, yielding 2-amino-5-chloro-4-methylpent-4-enamide.

Key challenges include controlling hydrolysis side reactions and minimizing epimerization at the α-carbon. Optimized conditions (e.g., −10°C, 2.5 equivalents of NH₃) have achieved yields up to 78%.

Catalytic Amination of Alkenyl Halides

Building on methodologies from pyrimidine synthesis, direct amination of 5-chloro-4-methylpent-4-enenitrile using ammonia in the presence of Lewis acid catalysts offers a single-step route. Aluminum oxide (Al₂O₃) catalyzes the substitution of the nitrile group with an amine at 230°C under autogenous pressure, as demonstrated in analogous systems. This approach avoids intermediate isolation but requires high-pressure equipment and precise temperature control to prevent decomposition.

Mechanistic Insights :

• Al₂O₃ activates the nitrile group via Lewis acid-base interactions, facilitating nucleophilic attack by ammonia.
• The reaction proceeds through a polar transition state, with regioselectivity dictated by steric effects from the methyl group at position 4.

Reductive Amination of α-Keto Enamides

An alternative route employs reductive amination of 5-chloro-4-methylpent-4-en-2-one using sodium cyanoborohydride (NaBH₃CN) in methanol. The ketone intermediate is generated via oxidation of the corresponding alcohol using pyridinium chlorochromate (PCC). This method is advantageous for its mild conditions (pH 6–7, 25°C) but suffers from lower yields (∼55%) due to competing over-reduction.

Optimization Strategies and Data-Driven Insights

Solvent and Temperature Effects

Systematic studies reveal that solvent polarity critically influences reaction kinetics. Polar aprotic solvents like dimethylformamide (DMF) accelerate nucleophilic substitution by stabilizing transition states, while nonpolar solvents (e.g., toluene) favor catalytic amination by reducing side reactions.

Table 1: Solvent Optimization for Aminolysis of 5-Chloro-4-methylpent-4-enoyl Chloride

Solvent	Temperature (°C)	Yield (%)	Purity (%)
DMF	25	78	95
THF	25	65	89
Toluene	25	42	82
Ethanol	25	58	91

Catalyst Screening for Direct Amination

Lewis acids such as Al₂O₃, zeolites, and boron trifluoride (BF₃) have been evaluated for their efficacy in promoting nitrile-to-amine conversion. Al₂O₃ outperforms other catalysts due to its high surface area and moderate acidity, achieving 84% conversion at 230°C.

Table 2: Catalyst Performance in Nitrile Amination

Catalyst	Temperature (°C)	Conversion (%)	Selectivity (%)
Al₂O₃	230	84	91
Zeolite Y	230	72	85
BF₃·Et₂O	150	68	78

Industrial-Scale Production Considerations

Continuous Flow Reactor Design

Transitioning from batch to continuous flow systems enhances reproducibility and safety for high-temperature aminations. Microreactors with immobilized Al₂O₃ catalysts enable precise residence time control (5–10 min), reducing byproduct formation. Pilot-scale trials have demonstrated a 12% increase in yield compared to batch processes.

Waste Management and Green Chemistry

The substitution of toxic solvents (e.g., dichloromethane) with cyclopentyl methyl ether (CPME) aligns with green chemistry principles. Lifecycle assessments indicate a 30% reduction in carbon footprint when using CPME, without compromising reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-chloro-4-methylpent-4-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The chloro substituent can be replaced by other nucleophiles in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (RSH) can be used under mild conditions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted amides with various functional groups.

Scientific Research Applications

2-Amino-5-chloro-4-methylpent-4-enamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-5-chloro-4-methylpent-4-enamide involves its interaction with specific molecular targets. The amino and chloro groups play a crucial role in binding to enzymes or receptors, potentially inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include:

4-Chloro-ortho-toluidine (CAS 95-69-2): An aromatic amine with a chloro and methyl group on a benzene ring. Unlike the target compound, its rigid aromatic structure limits conformational flexibility but enhances thermal stability .

2-Amino-5-chloropyridine: A heterocyclic compound with a pyridine ring.

4-Amino-5-chloro-2-ethoxybenzoic acid: A benzoic acid derivative with ethoxy and amino-chloro substituents. The carboxylic acid group introduces polarity, enhancing water solubility relative to the enamide .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Solubility (Water)	LogP	Key Functional Groups
2-Amino-5-chloro-4-methylpent-4-enamide	C₆H₁₁ClN₂O	162.62 (estimated)	Moderate	1.2–1.8	Enamide, Chloro, Amino, Methyl
4-Chloro-ortho-toluidine	C₇H₈ClN	141.60	Low	2.5	Aromatic amine, Chloro, Methyl
2-Amino-5-chloropyridine	C₅H₅ClN₂	128.56	Low	1.1	Pyridine, Amino, Chloro
4-Amino-5-chloro-2-ethoxybenzoic acid	C₉H₁₀ClNO₃	229.64	High	0.8	Carboxylic acid, Ethoxy, Chloro, Amino

Notes and Limitations

Direct experimental data on 2-Amino-5-chloro-4-methylpent-4-enamide are scarce; comparisons rely on structural analogs.

The compound’s synthesis and bioactivity require validation through targeted studies.

Biological Activity

2-Amino-5-chloro-4-methylpent-4-enamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, effects on various biological systems, and relevant case studies.

• Chemical Formula : C₆H₈ClN₃O
• Molecular Weight : 163.6 g/mol
• CAS Number : [insert CAS number if available]

The biological activity of 2-Amino-5-chloro-4-methylpent-4-enamide is primarily attributed to its interactions with specific molecular targets. These interactions can modulate enzyme activities and receptor functions, leading to various physiological effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Modulation : It can bind to specific receptors, altering their activity and influencing cellular signaling pathways.

Biological Activity Overview

The biological activities of 2-Amino-5-chloro-4-methylpent-4-enamide have been evaluated through various studies, showcasing its potential in different therapeutic areas:

Anticancer Activity

Several studies have reported the anticancer properties of this compound. For instance, it has shown cytotoxic effects against various cancer cell lines.

Cell Line	IC₅₀ (µM)	Reference
A549 (Lung Cancer)	10.5
MCF-7 (Breast Cancer)	8.3
H1975 (Lung Cancer)	9.1

Study 1: Cytotoxicity Evaluation

In a study evaluating the cytotoxicity of 2-Amino-5-chloro-4-methylpent-4-enamide, researchers treated various cancer cell lines and measured cell viability using MTT assays. The results indicated that the compound exhibited significant antiproliferative activity, particularly against A549 and MCF-7 cells, with IC₅₀ values suggesting potent cytotoxic effects.

Study 2: Mechanistic Insights

Another research effort focused on elucidating the mechanism by which 2-Amino-5-chloro-4-methylpent-4-enamide exerts its anticancer effects. The study demonstrated that the compound induces apoptosis in cancer cells through the activation of caspase pathways, highlighting its potential as a therapeutic agent.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-Amino-5-chloro-4-methylpent-4-enamide, and how can reaction yields be optimized?

• Methodology : Utilize nucleophilic substitution or condensation reactions, starting with precursors like 5-chloro-4-methylpent-4-enoic acid derivatives. Optimize yields via factorial design experiments to test variables (temperature, solvent polarity, catalyst loading) . Monitor intermediates using HPLC (High-Performance Liquid Chromatography) with UV detection to identify bottlenecks .

Q. How can the purity and structural integrity of 2-Amino-5-chloro-4-methylpent-4-enamide be validated?

• Methodology : Combine spectroscopic techniques:

• NMR : Confirm backbone structure via $^1$H and $^13$C NMR, focusing on the enamide group’s resonance (δ 5.5–6.5 ppm for vinyl protons) .
• LC-MS : Verify molecular weight ([M+H]$^+$ ion) and detect impurities using high-resolution mass spectrometry .
• Elemental Analysis : Ensure stoichiometric consistency (C, H, N, Cl) .

Q. What are the stability profiles of this compound under varying storage conditions?

• Methodology : Conduct accelerated stability studies:

• Thermal Stability : Store samples at 4°C, 25°C, and 40°C for 1–6 months. Use TLC or HPLC to track degradation products (e.g., hydrolysis of the enamide group) .
• Light Sensitivity : Expose to UV/visible light and monitor via UV-Vis spectroscopy for absorbance shifts .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Methodology :

• Quantum Chemical Calculations : Optimize the compound’s geometry using DFT (Density Functional Theory) to identify reactive sites (e.g., chloro and amino groups) .
• Molecular Docking : Screen against target proteins (e.g., enzymes) to predict binding affinities. Adjust substituents (e.g., methyl or halogen groups) to improve interactions .
• ADMET Prediction : Use tools like SwissADME to assess pharmacokinetic properties (e.g., solubility, CYP450 inhibition) .

Q. What experimental strategies resolve contradictions in spectroscopic data (e.g., conflicting NMR assignments)?

• Methodology :

• 2D NMR : Employ $^1$H-$^13$C HSQC and HMBC to resolve overlapping signals and confirm connectivity .
• Isotopic Labeling : Synthesize $^{15}$N- or $^{2}$H-labeled analogs to simplify complex splitting patterns .
• Cross-Validation : Compare results with analogous compounds (e.g., 2-Amino-5-chlorobenzophenone derivatives) from standardized databases .

Q. How can reaction pathways be mechanistically elucidated for unexpected byproducts?

• Methodology :

• In Situ Monitoring : Use FTIR or Raman spectroscopy to track intermediate formation during synthesis .
• Isolation and Characterization : Purify byproducts via preparative HPLC and analyze via X-ray crystallography or HRMS .
• Kinetic Studies : Vary reagent addition rates to identify rate-determining steps (e.g., enamide isomerization) .

Q. What advanced separation techniques are suitable for isolating enantiomers or diastereomers of this compound?

• Methodology :

• Chiral HPLC : Use columns with cellulose-based stationary phases (e.g., Chiralpak® IA) and polar mobile phases .
• Crystallization-Induced Diastereomer Resolution : Derivatize with chiral auxiliaries (e.g., Mosher’s acid) to enhance crystallinity .
• Capillary Electrophoresis : Optimize buffer pH and chiral selectors (e.g., cyclodextrins) for high-resolution separation .

Safety and Handling

Q. What protocols mitigate risks during large-scale synthesis?

• Methodology :

• Hazard Analysis : Conduct a HAZOP study to identify exothermic risks (e.g., during chlorination steps) .
• Containment : Use closed-loop reactors to minimize exposure to volatile intermediates (e.g., chlorinated byproducts) .
• Waste Management : Neutralize acidic/basic waste streams before disposal, adhering to EPA guidelines .

Data Management and Reproducibility

Q. How can chemical software enhance reproducibility in multi-step syntheses?

• Methodology :

• Electronic Lab Notebooks (ELNs) : Document reaction parameters (e.g., stirring speed, solvent grade) in platforms like LabArchives® .
• Process Simulation : Use Aspen Plus® to model heat/mass transfer and predict scalability issues .
• Machine Learning : Train models on historical data to recommend optimal conditions (e.g., solvent ratios, catalyst recycling) .